91-01-0

Diphenylmethanol

In Stock

• CAS RN:
• 91-01-0

• Formula:
• C13H12O

• InChI:
• InChI=1S/C13H12O/c14-13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,13-14H

• InChIKey:
• QILSFLSDHQAZET-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Diphenylmethanol is a secondary alcohol that is diphenylmethane which carries a hydroxy group at position 1. It has a role as a rat metabolite, a bacterial xenobiotic metabolite, a human xenobiotic metabolite and a human urinary metabolite. It is a secondary alcohol and a member of benzyl alcohols. It derives...

Menthol

In Stock

• CAS RN:
• 491-01-0

• Formula:
• C10H20O

• InChI:
• InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3

• InChIKey:
• NOOLISFMXDJSKH-UHFFFAOYSA-N

• menthol natural is a natural product found in Chaerophyllum macrospermum, Mesosphaerum sidifolium, and other organisms with data available.
  Menthol is an organic compound made synthetically or obtained from peppermint or mint oils with flavoring and local anesthetic properties. When added to pharmaceuticals and foods, menthol functions as a fortifier for peppermint flavors. It also has a counterirritant effect on skin and mucous membranes, thereby producing a local analgesic or anesthetic effect.
  Menthol is a metabolite found in or produced by Saccharomyces cerevisiae.
  A monoterpene cyclohexanol produced from mint oils.

1-(2,3-Dimethylphenyl)ethan-1-amine

In Stock

• CAS RN:
• 42291-01-0

• Formula:
• C10H15N

• InChI:
• InChI=1S/C10H15N/c1-7-5-4-6-10(8(7)2)9(3)11/h4-6,9H,11H2,1-3H3

• InChIKey:
• BCMVLFXVTXOVBQ-UHFFFAOYSA-N

• 1-(2,3-Dimethylphenyl)ethan-1-amine is a useful research compound. Its molecular formula is C10H15N and its molecular weight is 149.237. The purity is usually 95%.

1-Amino-4-(4-amino-2-sulphoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid

• CAS RN:
• 18791-01-0

• Formula:
• C20H15N3O8S2

• InChI:
• InChI=1S/C20H15N3O8S2/c21-9-5-6-12(14(7-9)32(26,27)28)23-13-8-15(33(29,30)31)18(22)17-16(13)19(24)10-3-1-2-4-11(10)20(17)25/h1-8,23H,21-22H2,(H,26,27,28)(H,29,30,31)

• InChIKey:
• TUYZCJKTGCNVOA-UHFFFAOYSA-N

• 1-Amino-4-(4-amino-2-sulphoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid is a useful research compound. Its molecular formula is C20H15N3O8S2 and its molecular weight is 489.5 g/mol. The purity is usually 95%.

2-imino-N-(2-methoxyethyl)-10-methyl-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide

In Stock

• CAS RN:
• 636991-01-0

• Formula:
• C21H25N5O4

• InChI:
• InChI=1S/C21H25N5O4/c1-13-5-3-8-25-18(13)24-19-16(21(25)28)11-15(20(27)23-7-10-29-2)17(22)26(19)12-14-6-4-9-30-14/h3,5,8,11,14,22H,4,6-7,9-10,12H2,1-2H3,(H,23,27)

• InChIKey:
• CZTYFEYZLZFRCJ-UHFFFAOYSA-N

• 2-imino-N-(2-methoxyethyl)-10-methyl-5-oxo-1-((tetrahydrofuran-2-yl)methyl)-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C21H25N5O4 and its molecular weight is 411.462. The purity is usually 95%.

N-(1,3-benzodioxol-5-yl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide

In Stock

• CAS RN:
• 872591-01-0

• Formula:
• C20H16N6O4

• InChI:
• InChI=1S/C20H16N6O4/c1-12-3-2-4-14(7-12)26-19-18(23-24-26)20(28)25(10-21-19)9-17(27)22-13-5-6-15-16(8-13)30-11-29-15/h2-8,10H,9,11H2,1H3,(H,22,27)

• InChIKey:
• FUZBVIXDXVLCKG-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-yl)-2-[3-(3-methylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide is a useful research compound. Its molecular formula is C20H16N6O4 and its molecular weight is 404.386. The purity is usually 95%.

7-Oxo-7-(2-trifluoromethylphenyl)heptanoic acid

In Stock

• CAS RN:
• 898791-01-0

• Formula:
• C14H15F3O3

• InChI:
• InChI=1S/C14H15F3O3/c15-14(16,17)11-7-5-4-6-10(11)12(18)8-2-1-3-9-13(19)20/h4-7H,1-3,8-9H2,(H,19,20)

• InChIKey:
• VFXIIKTWIBQFQS-UHFFFAOYSA-N

• 7-Oxo-7-(2-trifluoromethylphenyl)heptanoic acid is a useful research compound. Its molecular formula is C14H15F3O3 and its molecular weight is 288.26 g/mol. The purity is usually 95%.

(2,4-Difluorophenyl)-[(9h-fluoren-9-ylmethoxycarbonylamino)]acetic acid

In Stock

• CAS RN:
• 678991-01-0

• Formula:
• C23H17F2NO4

• InChI:
• InChI=1S/C23H17F2NO4/c24-13-9-10-18(20(25)11-13)21(22(27)28)26-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19,21H,12H2,(H,26,29)(H,27,28)

• InChIKey:
• QGICNEVQBKTRFK-UHFFFAOYSA-N

• (2,4-Difluorophenyl)-[(9h-fluoren-9-ylmethoxycarbonylamino)]acetic acid is a useful research compound. Its molecular formula is C23H17F2NO4 and its molecular weight is 409.4 g/mol. The purity is usually 95%.

Tedalinab

In Stock

• CAS RN:
• 916591-01-0

• Formula:
• C19H21F2N3O

• InChI:
• InChI=1S/C19H21F2N3O/c1-19(2,3)22-18(25)16-15-10-4-5-11(8-10)17(15)24(23-16)14-7-6-12(20)9-13(14)21/h6-7,9-11H,4-5,8H2,1-3H3,(H,22,25)/t10-,11+/m0/s1

• InChIKey:
• NTPZXHMTJGOMCJ-WDEREUQCSA-N

• Tedalinab, also known GRC-10693, isa potent and selective cannabinoid CB2 receptor agonist under development for the treatment of osteoarthritis and neuropathic pain. It has a very high selectivity of 4700x for CB2 over the related CB1 receptor, has good oral bioavailability and has shown promising safety results and effective analgesic and antiinflammatory actions in early clinical trials.

(5-chloro-1-methyl-1H-pyrazol-4-yl)methanol

In Stock

• CAS RN:
• 1378491-01-0

• Formula:
• C5H7ClN2O

• InChI:
• InChI=1S/C5H7ClN2O/c1-8-5(6)4(3-9)2-7-8/h2,9H,3H2,1H3

• InChIKey:
• CVFKGUGTNUCDKW-UHFFFAOYSA-N

• (5-chloro-1-methyl-1H-pyrazol-4-yl)methanol is a useful research compound. Its molecular formula is C5H7ClN2O and its molecular weight is 146.57. The purity is usually 95%.

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797091-01-0

• Formula:
• C18H20N8O

• InChI:
• InChI=1S/C18H20N8O/c27-18(21-10-15-3-1-2-6-20-15)14-4-7-25(8-5-14)16-9-17(23-12-22-16)26-13-19-11-24-26/h1-3,6,9,11-14H,4-5,7-8,10H2,(H,21,27)

• InChIKey:
• MAGRMYDSHSYJDD-UHFFFAOYSA-N

• 1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(pyridin-2-ylmethyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H20N8O and its molecular weight is 364.413. The purity is usually 95%.